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Compound of Interest

Compound Name: INH14

Cat. No.: B15617661 Get Quote

For laboratory personnel engaged in research and development, a comprehensive

understanding of safety and handling procedures for all chemical compounds is paramount.

This document provides detailed guidance on the personal protective equipment (PPE),

operational handling, and disposal of INH14, which has been identified as Urea. While Urea is

not classified as a hazardous substance under the Globally Harmonized System (GHS),

adherence to standard laboratory safety protocols is essential to ensure a safe working

environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against potential laboratory

hazards. Although INH14 (Urea) has a low hazard profile, the following PPE is recommended

to minimize exposure and ensure good laboratory practice.

Summary of Recommended Personal Protective Equipment
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PPE Category Recommendation

Eye Protection
Safety glasses with side shields or goggles are

recommended.

Hand Protection

Nitrile, natural rubber, neoprene, or PVC gloves

should be worn.[1] Users should consult

manufacturer recommendations for specific

breakthrough times and glove thickness.[1]

Body Protection
A standard laboratory coat should be worn to

prevent skin contact.

Respiratory Protection

Not typically required under normal handling

conditions with adequate ventilation. If dust

formation is significant, a particulate respirator

may be considered.

Experimental Workflow for Safe Handling of INH14
Adherence to a structured workflow is critical for the safe handling of any chemical substance.

The following diagram outlines the key steps for handling INH14 from receipt to disposal.
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Workflow for Safe Handling of INH14 (Urea).
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Operational and Disposal Plans
Handling Procedures:

Engineering Controls: Handle INH14 in a well-ventilated area. Local exhaust ventilation may

be necessary if dust is generated.

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[1] Do not ingest or

inhale.[1] Avoid the formation of dust.[1] Wash hands thoroughly after handling.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

First Aid Measures:

After Inhalation: Move the individual to fresh air. If symptoms persist, consult a physician.[2]

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Swallowing: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician if feeling unwell.

Spill and Disposal Procedures:

Accidental Release Measures: In the event of a spill, sweep up the material and place it in a

suitable container for disposal. Avoid generating dust.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. As Urea

is not classified as hazardous, it may be acceptable for standard disposal in some

jurisdictions, but it is crucial to confirm with institutional and local guidelines.

Chemical Properties and Stability:

Chemical Stability: INH14 (Urea) is stable under normal conditions.[1]

Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
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Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

carbon monoxide, carbon dioxide, and nitrogen oxides.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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